Cas no 2097068-71-6 (5-Trifluoromethyl-[1,2,4]oxadiazole-3-carbaldehyde)

• Product Name: 5-Trifluoromethyl-[1,2,4]oxadiazole-3-carbaldehyde
• CAS No: 2097068-71-6
• MF: C₄HF₃N₂O₂
• MW: 166.058151006699
• MDL: MFCD30735858
• CID: 4772566
• Update Time: 2023-08-17

5-Trifluoromethyl-[1,2,4]oxadiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-[1,2,4]oxadiazole-3-carbaldehyde
• SB35326
• 5-(trifluoromethyl)-1,2,4-oxadiazole-3-carbaldehyde

• MDL： MFCD30735858
• Inchi： 1S/C4HF3N2O2/c5-4(6,7)3-8-2(1-10)9-11-3/h1H
• InChI Key： FBMAWNWCDALKPZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C=O)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.9
• Topological Polar Surface Area: 56